![molecular formula C14H17NO B2739983 4-Benzyl-4-azaspiro[2.5]octan-7-one CAS No. 1909305-20-9](/img/structure/B2739983.png)
4-Benzyl-4-azaspiro[2.5]octan-7-one
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Overview
Description
4-Benzyl-4-azaspiro[2.5]octan-7-one is a chemical compound with the IUPAC name 4-benzyl-4-azaspiro[2.5]octan-7-ol . It has a molecular weight of 217.31 . The compound is typically stored at a temperature of 4 degrees Celsius .
Molecular Structure Analysis
The InChI code for 4-Benzyl-4-azaspiro[2.5]octan-7-one is 1S/C14H19NO/c16-13-6-9-15(14(10-13)7-8-14)11-12-4-2-1-3-5-12/h1-5,13,16H,6-11H2 . This code provides a specific representation of the molecule’s structure.Scientific Research Applications
Materials Chemistry and Corrosion Inhibition Spirocyclopropane derivatives, including compounds structurally related to 4-Benzyl-4-azaspiro[2.5]octan-7-one, have been investigated for their potential in corrosion inhibition. For instance, derivatives have demonstrated effectiveness as inhibitors for mild steel corrosion in acidic solutions, attributing their inhibitory properties to the adsorption onto iron surfaces facilitated by π-electrons in the aromatic ring and lone-pair electrons in methoxy groups (Chafiq et al., 2020).
Pharmacology HIV Entry Inhibitors and Anticonvulsants
In pharmacological research, spirocyclic compounds related to 4-Benzyl-4-azaspiro[2.5]octan-7-one have been explored for various therapeutic potentials. For example, specific spirocyclic compounds have been identified as potent noncompetitive allosteric antagonists of the CCR5 receptor, demonstrating significant antiviral effects for HIV-1 (Watson et al., 2005). Additionally, imidooxy anticonvulsants, structurally analogous to 4-Benzyl-4-azaspiro[2.5]octan-7-one, have shown promising activity in electroshock seizure models, suggesting potential as anticonvulsant agents (Farrar et al., 1993).
Antitumor and Anti-angiogenic Activities Research has also explored the anti-tumor and anti-angiogenic activities of azaspiro bicyclic hydantoin derivatives. These studies highlight significant anti-proliferative effects against certain cancer cell lines, as well as inhibition of angiogenesis, partially through the suppression of VEGF secretion (Basappa et al., 2009).
Safety and Hazards
properties
IUPAC Name |
4-benzyl-4-azaspiro[2.5]octan-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO/c16-13-6-9-15(14(10-13)7-8-14)11-12-4-2-1-3-5-12/h1-5H,6-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGELJXVRTABJTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2(CC2)CC1=O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Benzyl-4-azaspiro[2.5]octan-7-one | |
CAS RN |
1909305-20-9 |
Source
|
Record name | 4-benzyl-4-azaspiro[2.5]octan-7-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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